N~1~-(4-bromo-2-fluorophenyl)-N~2~-methyl-N~2~-(methylsulfonyl)glycinamide

• IUPAC Name: N-(4-bromo-2-fluorophenyl)-2-[methyl(methylsulfonyl)amino]acetamide
• InChI: InChI=1S/C10H12BrFN2O3S/c1-14(18(2,16)17)6-10(15)13-9-4-3-7(11)5-8(9)12/h3-5H,6H2,1-2H3,(H,13,15)
• InChI Key: VVCYCFUSMINBDA-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)NC1=C(C=C(C=C1)Br)F)S(=O)(=O)C
• Molecular Formula: C10H12BrFN2O3S
• Molecular Weight: 339.18 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to N1-(4-bromo-2-fluorophenyl)-N2-methyl-N2-(methylsulfonyl)glycinamide often involves the use of novel reagents and techniques. For example, the development of new fluorosulfonylation reagents such as 1-bromoethene-1-sulfonyl fluoride (1-Br-ESF) has shown great potential in the regioselective construction of functionalized isoxazoles and other compounds with sulfonyl fluoride moieties through [3+2] cycloaddition reactions (Leng & Qin, 2018).

Molecular Structure Analysis

The molecular structure of compounds bearing the N1-(4-bromo-2-fluorophenyl)-N2-methyl-N2-(methylsulfonyl)glycinamide motif can be quite complex. Studies involving similar compounds reveal intricate details of their molecular geometry, demonstrating strong intermolecular hydrogen bonding and the formation of linear chains, which contribute to their stability and reactivity (Macneill et al., 2009).

Chemical Reactions and Properties

Chemical reactions involving compounds like N1-(4-bromo-2-fluorophenyl)-N2-methyl-N2-(methylsulfonyl)glycinamide often exploit the reactivity of their functional groups. For instance, regioselective synthesis techniques have been applied to create fluorosulfonyl 1,2,3-triazoles from bromovinylsulfonyl fluoride, demonstrating the versatility of these compounds in forming various sulfonates, sulfonamides, and sulfonic acid derivatives (Thomas & Fokin, 2018).

Physical Properties Analysis

The physical properties of compounds akin to N1-(4-bromo-2-fluorophenyl)-N2-methyl-N2-(methylsulfonyl)glycinamide, including solubility, melting points, and boiling points, are critical for their practical application in chemical synthesis. Research on similar compounds has emphasized the importance of understanding these properties to optimize reaction conditions and product purification processes.

Chemical Properties Analysis

The chemical properties, such as acidity, basicity, reactivity with various organic and inorganic reagents, and stability under different conditions, are fundamental to utilizing these compounds in synthesis and applications. Studies on compounds with fluorosulfonyl and methylsulfonyl groups highlight their potential as intermediates in organic synthesis and their reactivity profiles, which can be harnessed for creating a wide array of chemical products (Crich & Smith, 2000).